Cas no 1809874-41-6 (Coenzyme A, S-[hydrogen (2S)-2-(1H-indol-3-yl)propanedioate])

• Product Name: Coenzyme A, S-[hydrogen (2S)-2-(1H-indol-3-yl)propanedioate]
• CAS No: 1809874-41-6
• MF: C₃₃H₄₅N₈O₁₉P₃S
• MW: 982.738889455795
• CID: 5598756
• Update Time: 2023-09-01

Coenzyme A, S-[hydrogen (2S)-2-(1H-indol-3-yl)propanedioate] Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, S-[hydrogen (2S)-2-(1H-indol-3-yl)propanedioate]

• Inchi： 1S/C33H45N8O19P3S/c1-33(2,26(44)29(45)36-8-7-22(42)35-9-10-64-32(48)19(31(46)47)11-17-12-37-20-6-4-3-5-18(17)20)14-57-63(54,55)60-62(52,53)56-13-21-25(59-61(49,50)51)24(43)30(58-21)41-16-40-23-27(34)38-15-39-28(23)41/h3-6,12,15-16,19,21,24-26,30,37,43-44H,7-11,13-14H2,1-2H3,(H,35,42)(H,36,45)(H,46,47)(H,52,53)(H,54,55)(H2,34,38,39)(H2,49,50,51)/t19-,21+,24+,25+,26-,30+/m0/s1
• InChI Key： DNAKYGDFVYZVLF-PTDZNDCWSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)[C@H](C(=O)O)CC2=CNC3=CC=CC=C23)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O